3,5-Dibromo-4-fluoroaniline

• IUPAC Name: 3,5-dibromo-4-fluoroaniline
• InChI: InChI=1S/C6H4Br2FN/c7-4-1-3(10)2-5(8)6(4)9/h1-2H,10H2
• InChI Key: VJKSFHMDFWEBEI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Br)F)Br)N
• Molecular Formula: C6H4Br2FN
• DSSTOX Substance ID: DTXSID10662810
• Molecular Weight: 268.91 g/mol
• CAS RN: 1003709-35-0

Description

3,5-Dibromo-4-fluoroaniline is a chemical compound with the molecular formula C6H4Br2FN and a molecular weight of 268.91. It is primarily used for research and development purposes.

Synthesis Analysis

The synthesis of 3,5-Dibromo-4-fluoroaniline involves several steps. In one method, palladium on activated charcoal and deuterium are used in deuteromethanol for 2 hours under a D2 atmosphere. The organic phase is collected by filtration, dissolved in dichloromethane, and a saturated sodium bicarbonate solution is added. The organic phase is extracted with dichloromethane and purified by column to yield the product.

Molecular Structure Analysis

The molecular structure of 3,5-Dibromo-4-fluoroaniline consists of a benzene ring substituted with two bromine atoms, one fluorine atom, and one amine group.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3,5-Dibromo-4-fluoroaniline include a molecular weight of 268.91. The compound’s Fourier transform infrared (FT-IR) and Fourier transform Raman (FT-Raman) spectra have been recorded and analyzed.

Scientific Research Applications

• 4-Bromo-3-fluoroaniline

  • Application : This compound is used as an intermediate in the synthesis of various pharmaceuticals. It’s also used in the preparation of several lateral difluoro-substituted 4,4-dialkyl- and 4,4-alkoxyalkylterphenyls.
  • Results or Outcomes : The outcome of using this compound as an intermediate would be the production of various pharmaceuticals and other organic compounds.

• 3-Bromo-4-fluoroaniline

  • Application : This compound is used as an intermediate in the synthesis of agrochemicals.
  • Results or Outcomes : The outcome of using this compound as an intermediate would be the production of various agrochemicals.

• 3,5-Difluoroaniline

  • Application : The in vitro nephrotoxic effects of 3,5-difluoroaniline have been investigated in renal cortical slices obtained from the kidneys of untreated, male Fischer 344 rats.
  • Methods of Application : This involves exposing renal cortical slices to the compound and then assessing the effects.
  • Results or Outcomes : The specific outcomes of this research are not provided in the source, but this type of study would typically involve measuring changes in renal function or structure.

• 2,6-Dibromo-4-fluoroaniline

  • Application : This compound has been studied for its crystal structure.
  • Methods of Application : The crystal structure was determined using X-ray diffraction.
  • Results or Outcomes : The crystal structure of 2,6-dibromo-4-fluoroaniline was successfully determined.

• 4-Bromo-3-fluoroaniline

  • Application : This compound is used for the synthetic preparation of Tradizolid and various pharmaceuticals.
  • Methods of Application : The specific methods of application would depend on the particular synthesis pathway being used.
  • Results or Outcomes : The outcome of using this compound as an intermediate would be the production of various pharmaceuticals.

• 4-Bromo-3-fluoroaniline

  • Application : This compound is used as an intermediate for the synthetic preparation of Tradizolid and various pharmaceuticals.
  • Methods of Application : The specific methods of application would depend on the particular synthesis pathway being used.
  • Results or Outcomes : The outcome of using this compound as an intermediate would be the production of various pharmaceuticals.

• 2,6-Dibromo-4-fluoroaniline

  • Application : This compound has been studied for its crystal structure.
  • Methods of Application : The crystal structure was determined using X-ray diffraction.
  • Results or Outcomes : The crystal structure of 2,6-dibromo-4-fluoroaniline was successfully determined.

Safety And Hazards

Safety data sheets indicate that 3,5-Dibromo-4-fluoroaniline should be handled with care. Avoid dust formation, breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation.

Synthesis routes and methods

Procedure details

A 250 ml round bottom flask was charged with iron powder (325 mesh) (2.6 g, 46.6 mmol), 1,3-dibromo-2-fluoro-5-nitrobenzene (2.0 g, 4.01 mmol) and acetic acid (50 ml). The flask was evacuated and back-filled with nitrogen twice, and then stirred at room temperature for 1 hour. The reaction mixture turned into very thick slurry. Acetic acid (50 ml) was added and the mixture stirred for an additional hour. The reaction mixture was poured into EtOAc. The EtOAc solution was washed with water (2×), NaHCO3+Na2CO3 solution until CO2 evolution stopped, then once with brine, then dried over MgSO4, filtered and evaporated to dryness to give 1.6 g crude 3,5-dibromo-4-fluoroaniline (1.6 g). The product was used without further purification in the next experiment.